lakoochin B
Overview
Description
lakoochin B is a natural product found in Artocarpus lacucha with data available.
Scientific Research Applications
Antimycobacterial and Cytotoxic Properties
Lakoochin B, derived from Artocarpus lakoocha, exhibits significant antimycobacterial activity. A study by Puntumchai et al. (2004) discovered its potential against mycobacterial infections with a MIC value of 50 microg/mL. Furthermore, it showed cytotoxicity against breast cancer (BC) and nasopharyngeal carcinoma (KB) cell lines, indicating its promise in cancer research (Puntumchai et al., 2004).
Efficacy Against HepG2 and MCF-7 Cells
Research by Shen and Hou (2008) highlights lakoochin B's potency against HepG2 and MCF-7 cells. This study contributes to understanding its application in addressing liver cancer and breast cancer treatments (Shen & Hou, 2008).
Mechanism in Inducing Apoptosis in Melanoma Cells
A study conducted by Peng et al. (2018) focused on lakoochin A, a related compound, and its effects on A375.S2 melanoma cells. While this study is on lakoochin A, it provides insights into the potential mechanisms through which lakoochin B might exhibit anticancer properties, such as inducing apoptosis through the mitochondrial ROS and MAPKs pathway (Peng et al., 2018).
α-Glucosidase Inhibitory Activity
Lakoochin B, along with other compounds isolated from Artocarpus gomezianus, showed significant α-glucosidase inhibitory activity, as demonstrated by Nuntawong et al. (2019). This property is vital for potential applications in diabetes management (Nuntawong et al., 2019).
Pro-Oxidant Activity
Radapong et al. (2020) explored the pro-oxidant activity of oxyresveratrol, a major component in A. lakoocha, which suggests the potential of lakoochin B in similar roles, such as in anticancer applications (Radapong et al., 2020).
Inhibition of Cholesterol Synthesis Pathway
Shafaq et al. (2022) investigated the effects of A. lakoocha extract on enzymes involved in the cholesterol synthesis pathway. This study indicates the potential of lakoochin B in managing hyperlipidemia and associated cardiovascular diseases (Shafaq et al., 2022).
properties
Molecular Formula |
C29H34O4 |
|---|---|
Molecular Weight |
446.6 g/mol |
IUPAC Name |
4-[(2E)-3,7-dimethylocta-2,6-dienyl]-5-(6-hydroxy-1-benzofuran-2-yl)-6-(3-methylbut-2-enyl)benzene-1,3-diol |
InChI |
InChI=1S/C29H34O4/c1-18(2)7-6-8-20(5)10-14-24-26(32)17-25(31)23(13-9-19(3)4)29(24)28-15-21-11-12-22(30)16-27(21)33-28/h7,9-12,15-17,30-32H,6,8,13-14H2,1-5H3/b20-10+ |
InChI Key |
SYIDABHGIYOYPG-KEBDBYFISA-N |
Isomeric SMILES |
CC(=CCC/C(=C/CC1=C(C=C(C(=C1C2=CC3=C(O2)C=C(C=C3)O)CC=C(C)C)O)O)/C)C |
SMILES |
CC(=CCCC(=CCC1=C(C=C(C(=C1C2=CC3=C(O2)C=C(C=C3)O)CC=C(C)C)O)O)C)C |
Canonical SMILES |
CC(=CCCC(=CCC1=C(C=C(C(=C1C2=CC3=C(O2)C=C(C=C3)O)CC=C(C)C)O)O)C)C |
synonyms |
lakoochin B |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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